Cas no 53234-85-8 (4-[(4-fluorophenyl)methoxy]aniline)
4-[(4-fluorophenyl)methoxy]aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[(4-fluorophenyl)methoxy]-
- 4-(4-Fluoro-benzyloxy)-phenylamine
- 4-[(4-fluorophenyl)methoxy]aniline
- {4-[(4-Fluorobenzyl)oxy]phenyl}amine
- 4-(4-fluoro-benzyloxy)aniline
- SB79532
- 4-[(4-fluorobenzyl)oxy]aniline
- 4-((4-fluorobenzyl)oxy)aniline
- 4-(4-fluoro-benzyloxy)-aniline
- (4-[(4-FLUOROBENZYL)OXY]PHENYL)AMINE
- CHEMBL4300121
- F3359-0050
- 53234-85-8
- AKOS000132599
- SCHEMBL1578152
- STL505823
- DTXSID10424551
- EN300-238148
- WKJLZHPOOMPGPI-UHFFFAOYSA-N
- 4-(4-Fluorobenzyloxy)aniline
-
- MDL: MFCD08056129
- Inchi: 1S/C13H12FNO/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8H,9,15H2
- InChI Key: WKJLZHPOOMPGPI-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)COC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 217.09036
- Monoisotopic Mass: 217.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 362.2±22.0 °C at 760 mmHg
- Flash Point: 172.9±22.3 °C
- PSA: 35.25
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-[(4-fluorophenyl)methoxy]aniline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-[(4-fluorophenyl)methoxy]aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020008-500mg |
4-(4-Fluoro-benzyloxy)-phenylamine |
53234-85-8 | 500mg |
2957CNY | 2021-05-07 | ||
| Fluorochem | 038489-250mg |
4-(4-Fluorobenzyloxy)aniline |
53234-85-8 | 94% | 250mg |
£149.00 | 2022-03-01 | |
| Fluorochem | 038489-500mg |
4-(4-Fluorobenzyloxy)aniline |
53234-85-8 | 94% | 500mg |
£252.00 | 2022-03-01 | |
| Fluorochem | 038489-1g |
4-(4-Fluorobenzyloxy)aniline |
53234-85-8 | 94% | 1g |
£428.00 | 2022-03-01 | |
| Fluorochem | 038489-2.5g |
4-(4-Fluorobenzyloxy)aniline |
53234-85-8 | 94% | 2.5g |
£855.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020008-500mg |
4-(4-Fluoro-benzyloxy)-phenylamine |
53234-85-8 | 500mg |
2957.0CNY | 2021-07-13 | ||
| TRC | F870070-25mg |
{4-[(4-Fluorobenzyl)oxy]phenyl}amine |
53234-85-8 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F870070-50mg |
{4-[(4-Fluorobenzyl)oxy]phenyl}amine |
53234-85-8 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F870070-250mg |
{4-[(4-Fluorobenzyl)oxy]phenyl}amine |
53234-85-8 | 250mg |
$ 250.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142630-100mg |
4-((4-Fluorobenzyl)oxy)aniline |
53234-85-8 | 97% | 100mg |
¥1738.00 | 2024-05-10 |
4-[(4-fluorophenyl)methoxy]aniline Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-[(4-fluorophenyl)methoxy]aniline
Benzenamine, 4-[(4-fluorophenyl)methoxy]- (CAS No. 53234-85-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry
Benzenamine, 4-[(4-fluorophenyl)methoxy]-, identified by its Chemical Abstracts Service (CAS) number 53234-85-8, is a significant compound in the realm of chemical biology and medicinal chemistry. This aromatic amine derivative has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The presence of a methoxy group at the 4-position and a 4-fluorophenyl moiety at the 4'-position imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.
The compound's molecular structure, characterized by a benzene ring substituted with an amine group at the 4-position and a methoxy-substituted 4-fluorophenyl group at the 4'-position, contributes to its versatility in pharmaceutical applications. The fluorine atom introduces a degree of electron-withdrawing resonance effect, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly advantageous in medicinal chemistry, where subtle changes in electronic distribution can significantly influence biological activity.
In recent years, there has been growing interest in exploring the pharmacological potential of Benzenamine, 4-[(4-fluorophenyl)methoxy]-. Researchers have been investigating its role as an intermediate in synthesizing more complex molecules with targeted biological functions. The compound's ability to serve as a precursor for various heterocyclic compounds has made it a subject of extensive synthetic studies. These efforts have led to the development of novel derivatives that exhibit promising activities in preclinical models.
One of the most compelling aspects of Benzenamine, 4-[(4-fluorophenyl)methoxy]- is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The fluorine atom's influence on receptor binding affinity has been particularly noted, as it can enhance the compound's ability to cross the blood-brain barrier and exert its effects within the central nervous system.
The synthesis of Benzenamine, 4-[(4-fluorophenyl)methoxy]- involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a fluorinated benzene derivative, followed by selective methylation and subsequent functionalization at the 4-position. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques underscore the compound's importance as a building block in modern synthetic chemistry.
The pharmacokinetic properties of Benzenamine, 4-[(4-fluorophenyl)methoxy]- are also of great interest. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation into various pharmaceutical dosage forms. Additionally, its metabolic stability has been evaluated through in vitro studies, providing insights into its potential clearance pathways in vivo. These findings are crucial for optimizing drug delivery systems and predicting clinical efficacy.
In conclusion, Benzenamine, 4-[(4-fluorophenyl)methoxy]- (CAS No. 53234-85-8) represents a fascinating compound with significant implications in chemical biology and medicinal chemistry. Its unique structural features and potential applications in drug development make it a compelling subject for further research. As our understanding of its pharmacological properties continues to evolve, this compound is poised to play a pivotal role in the discovery and development of novel therapeutic agents for various diseases.
53234-85-8 (4-[(4-fluorophenyl)methoxy]aniline) Related Products
- 630412-98-5(Benzenamine, 4-[(2,4-difluorophenyl)methoxy]-)
- 342042-82-4(5-Benzyloxy-2-fluoroaniline)
- 202197-25-9(4-(3-fluorophenyl)methoxyaniline)
- 865611-14-9(3-(3-fluorophenyl)methoxyaniline)
- 57181-83-6(4-(2-Fluoro-benzyloxy)-phenylamine)
- 79808-10-9(3-(4-fluorophenyl)methoxyaniline)
- 663602-52-6(4-(Benzyloxy)-2,6-difluoroaniline)
- 630412-91-8(Benzenamine, 4-[(3-fluorophenyl)methoxy]-N-methyl-)
- 190060-72-1(4-(Benzyloxy)-2-fluoroaniline)
- 168268-00-6(4-(Benzyloxy)-3-fluoroaniline)